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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913

An In-depth Technical Guide to 3,4-Diaminobenzenesulfonic Acid

This technical guide provides a comprehensive overview of 3,4-Diaminobenzenesulfonic
acid, a significant organic synthetic reagent.[1][2] It is intended for researchers, scientists, and
professionals in drug development and chemical synthesis. This document details the
physicochemical properties, synthesis protocols, and key applications of this compound.

Physicochemical Properties

3,4-Diaminobenzenesulfonic acid is an aromatic sulfonic acid that presents as a white to light
yellow crystalline solid.[3] Its solubility in water is a notable characteristic, attributed to the
presence of the sulfonic acid group.[3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 3,4-
Diaminobenzenesulfonic acid.
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Property Value Source
Molecular Weight 188.21 g/mol PubChem[4]
Santa Cruz Biotechnology[5],
188.20 g/mol
ChemScene|6]
188.2 g/mol ChemicalBook[1][2]
PubChem[4], Santa Cruz
Molecular Formula CeHsN203S )
Biotechnology[5]
PubChem[4], Santa Cruz
CAS Number 7474-78-4 _
Biotechnology[5]
Density 1.611 g/cm3 ChemSrc[7]

0.936 g/mL at 25 °C (lit.)

ChemicalBook[1][2]

ChemicalBook[1][2][7], Sigma-

Boiling Point 178-179 °C at 3 mm Hg (lit.) ]

Aldrich
Melting Point -12 °C Sigma-Aldrich, ChemSrc[7]
Flash Point >230 °F ChemSrc[7], ChemicalBook[2]

Refractive Index

n20/D 1.441 (lit.)

ChemicalBook[1][2][7]

pKa

-0.52+0.50 (Predicted)

ChemicalBook[2]

Storage Temperature

Room Temperature, sealed in

dry, dark place

ChemicalBook[2], Sigma-
Aldrich

Experimental Protocols
Synthesis of 3,4-Diaminobenzenesulfonic Acid from o-

Phenylenediamine

A common method for the synthesis of 3,4-Diaminobenzenesulfonic acid involves the

sulfonation of o-phenylenediamine.[1][2]

Materials:
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e 1,2-diaminobenzene (o-phenylenediamine)

e 95-97% Sulfuric acid

Procedure:

A sulfonation mixture is prepared by dissolving 160 g (1.48 mol) of 1,2-diaminobenzene in
800 g (435 mL; 8.16 mol) of 95-97% sulfuric acid.[1][2]

e The resulting mixture is then pumped into a continuous flow microreactor for the reaction to
proceed.[1][2]

e The reaction temperature and residence time are controlled to influence the product yield.
For example, a yield of 80% is achieved at a reaction temperature of 160 °C for 25 minutes.
[1][2] At 180 °C, the yield increases with residence time: 89% for 5 minutes, 90% for 10
minutes, and 100% for 25 minutes.[1][2]

» Following the reaction, the product is filtered.[1][2]

e The resulting white product is then characterized, typically by nuclear magnetic resonance
(NMR) spectroscopy, to confirm the formation of 3,4-diaminobenzenesulfonic acid and to
check for the presence of any isomers or impurities.[1][2]

Visualized Experimental Workflow: Synthesis of 3,4-
Diaminobenzenesulfonic Acid

The following diagram illustrates the workflow for the synthesis of 3,4-
Diaminobenzenesulfonic acid.
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Synthesis Workflow of 3,4-Diaminobenzenesulfonic Acid
Preparation of Sulfonation Mixture
(1,2-diaminobenzene in Sulfuric Acid)

Pumping into Continuous
Flow Microreactor

'

Reaction at Controlled
Temperature and Residence Time
Filtration

( Product Characterization (NMR) )

Final Product:
3,4-Diaminobenzenesulfonic Acid

Click to download full resolution via product page
Caption: Synthesis workflow for 3,4-Diaminobenzenesulfonic acid.

Applications

3,4-Diaminobenzenesulfonic acid serves as a versatile building block in organic synthesis.[3]
It is primarily utilized in the manufacturing of azo dyes and as a reagent in various chemical

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1346913?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346913?utm_src=pdf-body
https://www.benchchem.com/product/b1346913?utm_src=pdf-body
https://cymitquimica.com/cas/7474-78-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

analyses, notably for the determination of nitrite and nitrate ions.[3] Its chemical structure also
lends itself to applications in the pharmaceutical industry and as an intermediate in the
production of other chemical compounds.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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